TADJAKONINE

• CAS No.: 11087-94-8
• Molecular Formula: C31H35NO7
• Molecular Weight: 533.61 g/mol

Description

Tadjakonine is a C20-diterpenoid alkaloid derived from the Ranunculaceae family. It is known for its antiarrhythmic properties and has a molecular formula of C31H35NO7 with a molecular weight of 533.61 g/mol. The compound is characterized by its complex heptacyclic structure, which includes multiple functional groups such as hydroxyl, acetoxy, and methylene groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Tadjakonine involves multiple steps, starting from simpler diterpenoid precursors. The key steps include cyclization reactions to form the heptacyclic core, followed by functional group modifications to introduce the hydroxyl, acetoxy, and methylene groups. The reaction conditions typically involve the use of strong acids or bases, high temperatures, and specific catalysts to achieve the desired transformations.

Industrial Production Methods

Industrial production of this compound is generally carried out in cGMP (current Good Manufacturing Practice) facilities to ensure high purity and quality. The process involves large-scale synthesis using optimized reaction conditions and purification techniques such as crystallization and chromatography. The final product is often obtained as a solid powder with a purity of over 97%.

Chemical Reactions Analysis

Types of Reactions

Tadjakonine undergoes various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form ketones or carboxylic acids.

Reduction: The compound can be reduced to form alcohols or alkanes.

Substitution: Functional groups such as acetoxy can be substituted with other groups like halides or amines.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium azide for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure high yields and selectivity.

Major Products

The major products formed from these reactions include various derivatives of this compound with modified functional groups, which can exhibit different biological activities and properties.

Scientific Research Applications

Tadjakonine has a wide range of scientific research applications, including:

Chemistry: Used as a precursor for the synthesis of other complex diterpenoid alkaloids.

Biology: Studied for its effects on cellular processes and signaling pathways.

Medicine: Investigated for its potential therapeutic effects, particularly its antiarrhythmic properties.

Industry: Used in the development of new pharmaceuticals and as a reference compound in analytical chemistry.

Mechanism of Action

The mechanism of action of Tadjakonine involves its interaction with specific molecular targets and pathways. It primarily acts on ion channels in cardiac cells, modulating their activity to prevent abnormal heart rhythms. The compound also interacts with various enzymes and receptors, influencing cellular signaling and metabolic pathways.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to Tadjakonine include other diterpenoid alkaloids such as:

• Anthoroidine
• Aconitine
• Atisine
• Delphinine

Uniqueness

This compound is unique due to its specific heptacyclic structure and the presence of multiple functional groups, which contribute to its distinct biological activities and chemical properties. Its antiarrhythmic effects and potential therapeutic applications make it a valuable compound for further research and development.